2-(Azocan-2-yl)-1-cyclopropylethan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 2-(azocan-2-yl)-1-cyclopropylethanone
• InChI: InChI=1S/C12H21NO/c14-12(10-6-7-10)9-11-5-3-1-2-4-8-13-11/h10-11,13H,1-9H2
• InChI Key: KQMNNDKZAKGGRP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCNC(CC1)CC(=O)C2CC2

Description

2-(Azocan-2-yl)-1-cyclopropylethan-1-one (CAS: 1695097-93-8) is a bicyclic organic compound with a molecular formula of C₁₃H₂₃NO and a molecular weight of 209.33 g/mol . The structure comprises a cyclopropyl group directly bonded to an ethanone moiety, with an azocan (8-membered saturated azacycle) substituent at the second carbon. This compound is of interest in medicinal chemistry and materials science due to the unique steric and electronic properties imparted by the cyclopropane ring and the azocan heterocycle.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Azocan-2-yl)-1-cyclopropylethan-1-one typically involves the reaction of azocane derivatives with cyclopropyl-containing reagents under specific conditions. One common method includes the use of cyclopropyl ketones and azocane in the presence of a suitable catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(Azocan-2-yl)-1-cyclopropylethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The azocane ring can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and halides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced alcohols, and substituted azocane derivatives .

Scientific Research Applications

2-(Azocan-2-yl)-1-cyclopropylethan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Azocan-2-yl)-1-cyclopropylethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with 2-(Azocan-2-yl)-1-cyclopropylethan-1-one, enabling comparative analysis:

2-(Azepan-2-yl)-1-cyclopropylethan-1-one

• Molecular Formula: C₁₂H₂₁NO
• Molecular Weight : 195.30 g/mol
• Key Differences: Azepan (7-membered saturated azacycle) vs. azocan (8-membered).

1-(4-Chlorophenyl)-2-cyclopropylethan-1-one

• Molecular Formula : C₁₁H₁₁ClO
• Molecular Weight : 194.66 g/mol
• Key Differences : Replacement of azocan with a 4-chlorophenyl group introduces aromaticity and electron-withdrawing effects, enhancing stability in electrophilic reactions but reducing basicity compared to the azocan derivative .

1-Cyclopropylethan-1-one (Base Ketone)

• CAS : 765-43-5
• Molecular Formula : C₅H₈O
• Molecular Weight : 84.12 g/mol
• Key Differences : Absence of the azocan substituent results in significantly lower molecular weight and polarity, increasing volatility and limiting applications in complex synthesis .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Ring Size (Azacycle)	Notable Properties
2-(Azocan-2-yl)-1-cyclopropylethan-1-one	C₁₃H₂₃NO	209.33	Azocan	8-membered	High polarity, potential drug intermediate
2-(Azepan-2-yl)-1-cyclopropylethan-1-one	C₁₂H₂₁NO	195.30	Azepan	7-membered	Reduced steric hindrance, discontinued availability
1-(4-Chlorophenyl)-2-cyclopropylethan-1-one	C₁₁H₁₁ClO	194.66	4-Chlorophenyl	N/A	Aromatic stabilization, electron-withdrawing
1-Cyclopropylethan-1-one	C₅H₈O	84.12	None	N/A	High volatility, simple synthetic utility